Cas no 127119-08-8 (2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6,7-dimethoxy-,1,1-dimethylethyl ester)

• Product name: 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6,7-dimethoxy-,1,1-dimethylethyl ester
• CAS No: 127119-08-8
• MF: C₁₆H₂₃NO₄
• MW: 293.35812
• CID: 1220865
• PubChem ID: 14489774

2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6,7-dimethoxy-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6,7-dimethoxy-,1,1-dimethylethyl ester
• N-Boc-6,7 dimethoxytetrahydroisoquinoline
• 127119-08-8
• AKOS013101160
• DTXSID501147599
• tert-Butyl 6,7-dimethoxy-3,4-dihydroisoquinoline-2(1H)-carboxylate
• SCHEMBL26928833
• 2(1H)-Isoquinolinecarboxylic acid, 3,4-dihydro-6,7-dimethoxy-, 1,1-dimethylethyl ester
• 1,1-Dimethylethyl 3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolinecarboxylate

• Inchi： InChI=1S/C16H23NO4/c1-16(2,3)21-15(18)17-7-6-11-8-13(19-4)14(20-5)9-12(11)10-17/h8-9H,6-7,10H2,1-5H3
• InChI Key： CTCNHOFQNVRAGA-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1CCC2=CC(=C(C=C2C1)OC)OC

Computed Properties

• Exact Mass: 293.16279
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 48Ų

Experimental Properties

• PSA: 48